Cas no 913574-95-5 (benzyl cis-3-fluoro-4-hydroxy-piperidine-1-carboxylate)

• Product Name: benzyl cis-3-fluoro-4-hydroxy-piperidine-1-carboxylate
• CAS No: 913574-95-5
• MF: C₁₃H₁₆FNO₃
• MW: 253.26944732666
• MDL: MFCD23106430
• CID: 797071
• PubChem ID: 67230132
• Update Time: 2024-10-26

benzyl cis-3-fluoro-4-hydroxy-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 3-fluoro-4-hydroxy-, phenylmethyl ester, (3R,4S)-rel-
• BENZYL Cis-3-FLUORO-4-HYDROXYPIPERIDINE-1-CARBOXYLATE RACEMATE
• benzyl 3-fluoro-4-hydroxypiperidine-1-carboxylate
• cis-1-Cbz-3-fluoro-4-hydroxypiperidine
• rel-Phenylmethyl (3R,4S)-3-fluoro-4-hydroxy-1-piperidinecarboxylate (ACI)
• Benzyl cis-3-fluoro-4-hydroxy-piperidine-1-carboxylate
• cis-3-Fluoro-4-hydroxypiperidine-1-carboxylic acid benzyl ester
• SCHEMBL1965149
• AS-53776
• 913574-95-5
• benzyl (3S,4R)-3-fluoro-4-hydroxypiperidine-1-carboxylate
• 1147112-65-9
• AKOS027325172
• XVB11265
• 1-Piperidinecarboxylic acid, 3-fluoro-4-hydroxy-, phenylmethyl ester, (3S,4R)-
• cis-1-Cbz-3-fluoro-4-hydroxypiperidine, AldrichCPR
• P17097
• (3S,4R)-Benzyl3-fluoro-4-hydroxypiperidine-1-carboxylate
• benzyl (3S,4R)-3-fluoro-4-hydroxypiperidine-1-
• (3S,4R)-Benzyl 3-fluoro-4-hydroxypiperidine-1-carboxylate
• PB36853
• MFCD23106430
• CS-0049886
• benzyl cis-3-fluoro-4-hydroxy-piperidine-1-carboxylate

• MDL： MFCD23106430
• Inchi： 1S/C13H16FNO3/c14-11-8-15(7-6-12(11)16)13(17)18-9-10-4-2-1-3-5-10/h1-5,11-12,16H,6-9H2/t11-,12+/m1/s1
• InChI Key： RKRKELORNFODMN-NEPJUHHUSA-N
• SMILES： C(N1CC[C@H](O)[C@H](F)C1)(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 253.111
• Monoisotopic Mass: 253.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls